Cas no 4185-01-7 (3-Oxo-12a-hydroxy-5b-cholanoic Acid)

• Product Name: 3-Oxo-12a-hydroxy-5b-cholanoic Acid
• CAS No: 4185-01-7
• Molecular Formula: C₂₄H₃₈O₄
• Molecular Weight: 390.55612
• CID: 927437
• PubChem ID: 160738

3-Oxo-12a-hydroxy-5b-cholanoic Acid Properties

Names and Identifiers

• 12-ALPHA-HYDROXY-3-OXO-5-BETA-CHOLANOICACID
• 3-oxo-12alpha-hydroxy-5beta-cholan-24-oic acid
• 3-Oxo-12α-hydroxy-5β-cholanoic Acid
• 5.BETA.-CHOLANIC ACID, 12.ALPHA.-HYDROXY-3-OXO-
• 12a-Hydroxy-3-oxo-5b-cholan-24-Oic acid
• 12a-Hydroxy-3-oxo-5b-cholan-24-Oate
• SCHEMBL10946232
• 3-oxodeoxycholate
• 3-oxodeoxycholic acid
• 12alpha-hydroxy-3-keto-5beta-cholan-24-oic acid
• (5beta,12alpha)-12-hydroxy-3-oxocholan-24-oate
• Q27160053
• 12a-Hydroxy-3-keto-5b-cholan-24-Oic acid
• (5b,12a)-12-Hydroxy-3-oxocholan-24-Oate
• (5b,12a)-12-Hydroxy-3-oxocholan-24-Oic acid
• 4185-01-7
• 12alpha-Hydroxy-3-oxo-5beta-cholanoate
• 3-Dehydrodeoxycholate
• 12a-Hydroxy-3-oxo-5b-cholanoic acid
• WMUMZOAFCDOTRW-OVEHVULHSA-N
• 3-Oxo-12a-hydroxy-5b-cholanoic Acid
• (4R)-4-[(5R,8R,9S,10S,12S,13R,14S,17R)-12-hydroxy-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoic acid
• (5beta,12alpha)-12-hydroxy-3-oxocholan-24-oic acid
• 3-OXO-12.ALPHA.-HYDROXY-5.BETA.-CHOLANOIC ACID
• 3-Oxo-12-hydroxy-5-cholanoic Acid
• UNII-ID36RLU01B
• (R)-4-((5R,8R,9S,10S,12S,13R,14S,17R)-12-hydroxy-10,13-dimethyl-3-oxohexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoicacid
• 12alpha-Hydroxy-3-oxo-5beta-cholan-24-oic Acid
• 3-dehydrodeoxycholic acid
• CCRIS 3989
• 12alpha-Hydroxy-3-keto-5beta-cholan-24-Oate
• 12alpha-Hydroxy-3-oxo-5beta-cholanoic acid
• LMST04010168
• 12alpha-hydroxy-3-keto-5beta-cholanic acid
• 3-OXO-12.ALPHA.-HYDROXYCHOLAN-24-OIC ACID
• 5beta-Cholanic acid-12alpha-ol-3-one
• 12a-Hydroxy-3-oxo-5b-cholanoate
• PD165829
• 12.ALPHA.-HYDROXY-3-KETO-5.BETA.-CHOLANOIC ACID
• A902947
• CHEBI:88104
• 12.ALPHA.-HYDROXY-3-OXO-5.BETA.-CHOLANOIC ACID
• 12a-Hydroxy-3-keto-5b-cholan-24-Oate
• ID36RLU01B
• 12.ALPHA.-HYDROXY-3-OXO-5.BETA.-CHOL-24-OIC ACID
• 3-Oxo-12alpha-hydroxy-5beta-cholanoic Acid
• 3-Keto-DCA
• G76901
• (R)-4-((5R,8R,9S,10S,12S,13R,14S,17R)-12-HYDROXY-10,13-DIMETHYL-3-OXOHEXADECAHYDRO-1H-CYCLOPENTA[A]PHENANTHREN-17-YL)PENTANOIC ACID
• 3-OXO-12ALPHA-HYDROXYCHOLAN-24-OIC ACID
• 12ALPHA-HYDROXY-3-KETO-5BETA-CHOLANOIC ACID
• (4R)-4-((5R,8R,9S,10S,12S,13R,14S,17R)-12-hydroxy-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta(a)phenanthren-17-yl)pentanoic acid
• 5BETA-CHOLANIC ACID, 12ALPHA-HYDROXY-3-OXO-
• 12ALPHA-HYDROXY-3-OXO-5BETA-CHOL-24-OIC ACID

• InChIKey： WMUMZOAFCDOTRW-OVEHVULHSA-N
• Inchi： InChI=1S/C24H38O4/c1-14(4-9-22(27)28)18-7-8-19-17-6-5-15-12-16(25)10-11-23(15,2)20(17)13-21(26)24(18,19)3/h14-15,17-21,26H,4-13H2,1-3H3,(H,27,28)/t14-,15-,17+,18-,19+,20+,21+,23+,24-/m1/s1
• SMILES： C[C@H](CCC(=O)O)[C@H]1CC[C@@H]2[C@@]1([C@H](C[C@H]3[C@H]2CC[C@H]4[C@@]3(CCC(=O)C4)C)O)C

Computed Properties

• Exact Mass: 390.27714
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 390.27700969g/mol
• Heavy Atom Count: 28
• Complexity: 645
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6
• Boiling Point: 545.9±35.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.3 mmHg at 25°C
• Flash Point: 298.0±22.4 °C
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• Density: 1.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Monohydroxy bile acids, alcohols and derivatives